(E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]azetidin-3-yl]oxypyran-2-one
• InChI: InChI=1S/C16H15NO4S/c1-11-7-12(8-16(19)20-11)21-13-9-17(10-13)15(18)5-4-14-3-2-6-22-14/h2-8,13H,9-10H2,1H3/b5-4+
• InChI Key: KXBAIPBDVJIVML-SNAWJCMRSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

(E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxy)-2H-pyran-2-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

One study focused on the performance and computational studies of soluble pyran derivatives as corrosion inhibitors for mild steel in HCl. These compounds were tested at various concentrations and temperatures to determine their optimal concentration for the best corrosion inhibiting effect. Experimental methods included weight loss measurement, potentiodynamic polarization measurement (PDP), electrochemical impedance spectroscopy, SEM/EDS, and theoretical methods. The results showed that these compounds inhibit corrosion primarily through an adsorption mechanism, with inhibition efficiencies increasing with concentration and decreasing with temperature. The maximum inhibition efficiency was observed at 298 K in the presence of these derivatives, demonstrating their potential as mixed-type inhibitors for mild steel corrosion in acidic solutions (Khattabi et al., 2019).

Antimicrobial and Antibacterial Properties

Several studies have synthesized and evaluated the antimicrobial and antibacterial potential of novel pyran derivatives and related compounds. These investigations often include the synthesis of these compounds using various chemical reactions, followed by evaluations against different strains of bacteria and fungi. The results from these studies indicate that some pyran derivatives demonstrate moderate to good antibacterial and antifungal activities, highlighting their potential use in developing new antimicrobial agents (Saraei et al., 2016).

Optical and Electronic Applications

Research into pyrene derivatives with delocalized electron systems, including studies on compounds structurally similar to "(E)-6-methyl-4-((1-(3-(thiophen-2-yl)acryloyl)azetidin-3-yl)oxy)-2H-pyran-2-one," has shown promising third-order nonlinear optical properties. These properties make them suitable candidates for future optoelectronic and bio-imaging applications, showcasing the potential of pyran derivatives in the field of materials science (Shi et al., 2017).